2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride
Overview
Description
2-(3-Methylpyridin-2-yl)propan-2-amine hydrochloride is a chemical compound that belongs to the class of organic compounds known as pyridines. Pyridines are heterocyclic aromatic compounds, similar to benzene but with one nitrogen atom replacing a carbon atom in the ring structure. This compound is characterized by its molecular structure, which includes a pyridine ring substituted with a methyl group at the 3-position and a propan-2-amine group at the 2-position.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(3-methylpyridin-2-yl)propan-2-amine hydrochloride typically involves multiple steps, starting with the preparation of the pyridine ring. One common method is the Suzuki cross-coupling reaction , which involves the reaction of a pyridine derivative with a boronic acid derivative in the presence of a palladium catalyst. The reaction conditions usually require an inert atmosphere, such as nitrogen or argon, and the use of a suitable solvent, such as toluene or dimethylformamide (DMF).
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow chemistry techniques. Flow chemistry allows for better control over reaction conditions, improved safety, and increased efficiency. The use of automated systems and reactors can help optimize the synthesis process, ensuring consistent product quality and yield.
Chemical Reactions Analysis
Types of Reactions: 2-(3-Methylpyridin-2-yl)propan-2-amine hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions . These reactions can be used to modify the compound's structure and introduce new functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound. These products can have different physical and chemical properties, making them useful for various applications.
Scientific Research Applications
2-(3-Methylpyridin-2-yl)propan-2-amine hydrochloride has several scientific research applications across different fields:
Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.
Biology: It can serve as a ligand for biological studies, helping researchers understand the interactions between small molecules and biological targets.
Medicine: The compound and its derivatives may have potential therapeutic applications, such as in the development of new drugs for treating various diseases.
Industry: It can be used in the production of materials with specific properties, such as polymers and coatings.
Mechanism of Action
2-(3-Methylpyridin-2-yl)propan-2-amine hydrochloride is similar to other pyridine derivatives, such as 2-(pyridin-2-yl)pyrimidine and N-methylpyridine . its unique structure and functional groups make it distinct in terms of reactivity and potential applications. The presence of the propan-2-amine group and the methyl substitution at the 3-position contribute to its unique chemical properties.
Comparison with Similar Compounds
2-(Pyridin-2-yl)pyrimidine
N-methylpyridine
2-methylpyridine
3-methylpyridine
Properties
CAS No. |
2126160-07-2 |
|---|---|
Molecular Formula |
C9H15ClN2 |
Molecular Weight |
186.7 |
Purity |
95 |
Origin of Product |
United States |
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